Cas no 769867-72-3 (Benzenemethanesulfinicacid, 2-hydroxy-3,5-dimethyl-)

• Product name: Benzenemethanesulfinicacid, 2-hydroxy-3,5-dimethyl-
• CAS No: 769867-72-3
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 551219
• PubChem ID: 12373774

Benzenemethanesulfinicacid, 2-hydroxy-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfinicacid, 2-hydroxy-3,5-dimethyl-
• Benzenemethanesulfinic acid, 2-hydroxy-3,5-dimethyl- (9CI)
• (2-hydroxy-3,5-dimethylphenyl)methanesulfinic acid
• Benzenemethanesulfinic acid,2-hydroxy-3,5-dimethyl-(9ci)
• DTXSID10494971
• 769867-72-3

• Inchi： InChI=1S/C9H12O3S/c1-6-3-7(2)9(10)8(4-6)5-13(11)12/h3-4,10H,5H2,1-2H3,(H,11,12)
• InChI Key： KCQAXQGDZGUKOP-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)CS(=O)O)O)C

Computed Properties

• Exact Mass: 200.05076
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 57.53